Cas no 51801-03-7 (Benzene, [(1-methylheptyl)sulfonyl]-)

• Product Name: Benzene, [(1-methylheptyl)sulfonyl]-
• CAS No: 51801-03-7
• MF: C₁₄H₂₂O₂S
• MW: 254.388283252716
• CID: 361360
• PubChem ID: 4049028
• Update Time: 2025-04-19

Benzene, [(1-methylheptyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(1-methylheptyl)sulfonyl]-
• octan-2-ylsulfonylbenzene
• (OCTANE-2-SULFONYL)-BENZENE
• AKOS024331967
• 2-octyl phenyl sulfone
• 51801-03-7
• DTXSID10398768

• Inchi： 1S/C14H22O2S/c1-3-4-5-7-10-13(2)17(15,16)14-11-8-6-9-12-14/h6,8-9,11-13H,3-5,7,10H2,1-2H3
• InChI Key： PNIHDTDKDYLWPI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C(C)CCCCCC)(=O)=O

Computed Properties

• Exact Mass: 254.13416
• Monoisotopic Mass: 254.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14